Cas no 1360771-83-0 (3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid
• CAS No: 1360771-83-0
• MF: C₉H₈BF₃O₄
• MW: 247.963633537292
• MDL: MFCD22544499
• CID: 2771615
• PubChem ID: 72214943
• Update Time: 2025-06-25

3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid
• (3-(Methoxycarbonyl)-5-(trifluoromethyl)phenyl)boronic acid
• [3-(METHOXYCARBONYL)-5-(TRIFLUOROMETHYL)PHENYL]BORONIC ACID
• AB77960

• MDL： MFCD22544499
• Inchi： 1S/C9H8BF3O4/c1-17-8(14)5-2-6(9(11,12)13)4-7(3-5)10(15)16/h2-4,15-16H,1H3
• InChI Key： ROFZHSUVDWCUHU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=C(C(=O)OC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid

3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic Acid: A Comprehensive Overview

3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid is a highly specialized organic compound with the CAS number 1360771-83-0. This compound belongs to the class of boronic acids, which are widely used in various fields of chemistry, particularly in organic synthesis and materials science. The molecule features a phenyl ring substituted with a methoxycarbonyl group at the 3-position and a trifluoromethyl group at the 5-position, making it a valuable precursor for constructing complex aromatic systems.

The structure of 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid is characterized by its aromatic ring, which is decorated with electron-withdrawing groups. The methoxycarbonyl group (-COOCH���) introduces electron-withdrawing effects through resonance, while the trifluoromethyl group (-CF₃) contributes additional electron withdrawal via inductive effects. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity during various chemical transformations.

Recent advancements in organoboron chemistry have highlighted the importance of phenylboronic acids as key intermediates in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction enables the formation of carbon-carbon bonds between boronic acids and aryl halides or other coupling partners, making it a cornerstone in modern organic synthesis. The presence of electron-withdrawing groups like methoxycarbonyl and trifluoromethyl in 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid enhances its reactivity in such reactions, making it an ideal candidate for constructing diverse aromatic compounds.

In terms of applications, 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid finds utility in the synthesis of pharmaceutical agents, agrochemicals, and advanced materials. Its unique combination of substituents allows for precise control over the electronic and steric properties of the resulting products. For instance, the trifluoromethyl group is known to improve metabolic stability and bioavailability in drug molecules, while the methoxycarbonyl group can serve as a handle for further functionalization.

From a synthetic perspective, 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid can be prepared via various routes, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions. The choice of synthetic method depends on the starting materials and desired product complexity. Recent studies have focused on optimizing these methods to enhance yield, selectivity, and sustainability, aligning with current trends in green chemistry.

The properties of 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid make it an attractive building block for constructing heterocyclic compounds and biologically active molecules. Its ability to participate in multiple reaction pathways underscores its versatility in organic synthesis. Furthermore, its compatibility with modern analytical techniques ensures accurate characterization and quality control during its production and application.

In conclusion, 3-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid is a versatile compound with significant potential in various chemical disciplines. Its unique structure, reactivity, and applicability continue to drive innovation in organic synthesis and materials science. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its role as an essential component in contemporary chemical research.